Cas no 1365957-16-9 (6-(3,4-Dimethyl-phenylamino)-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one)

• Product Name: 6-(3,4-Dimethyl-phenylamino)-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
• CAS No: 1365957-16-9
• MF: C₁₂H₁₃N₃OS
• MW: 247.316120862961
• CID: 5189195
• Update Time: 2025-06-12

6-(3,4-Dimethyl-phenylamino)-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-(3,4-Dimethyl-phenylamino)-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
• 4(1H)-Pyrimidinone, 6-[(3,4-dimethylphenyl)amino]-2,3-dihydro-2-thioxo-

• Inchi： 1S/C12H13N3OS/c1-7-3-4-9(5-8(7)2)13-10-6-11(16)15-12(17)14-10/h3-6H,1-2H3,(H3,13,14,15,16,17)
• InChI Key： CAJOMNSDNHEHNK-UHFFFAOYSA-N
• SMILES： C1(=S)NC(NC2=CC=C(C)C(C)=C2)=CC(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 6-(3,4-Dimethyl-phenylamino)-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one

Introduction to 6-(3,4-Dimethyl-phenylamino)-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one (CAS No. 1365957-16-9)

6-(3,4-Dimethyl-phenylamino)-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one, identified by its CAS number 1365957-16-9, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic molecule features a pyrimidinone core appended with an amino group and a thioxo substituent, making it a versatile scaffold for medicinal chemistry exploration. The presence of 3,4-dimethylphenyl and thioxo functional groups contributes to its unique electronic and steric properties, which are exploited in the design of bioactive molecules.

The compound's structure suggests potential applications in the development of drugs targeting various biological pathways. Pyrimidine derivatives are well-documented for their role in medicinal chemistry due to their resemblance to nucleic acid bases, enabling interactions with enzymes and receptors. The thioxo group, in particular, introduces electrophilic centers that can participate in nucleophilic substitution reactions, facilitating further derivatization and functionalization.

Recent advancements in drug discovery have highlighted the importance of bioisosteres—molecular fragments that retain similar physical and chemical properties but differ in specific functional groups. The 6-(3,4-Dimethyl-phenylamino)-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one scaffold aligns well with this concept, as the dimethylphenylamino group can mimic the pharmacophoric properties of more traditional aromatic amines while introducing additional conformational flexibility. This flexibility is often critical for optimizing binding affinity and selectivity in drug design.

In the context of contemporary pharmaceutical research, this compound has garnered attention for its potential as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes central to numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. The pyrimidinone core provides a suitable platform for designing molecules that can modulate kinase activity through competitive inhibition or allosteric modulation. The thioxo moiety further enhances the compound's ability to engage with biological targets by serving as a hydrogen bond acceptor or participating in coordination interactions with metal ions.

One particularly intriguing aspect of 6-(3,4-Dimethyl-phenylamino)-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one is its structural similarity to known pharmacophores found in approved drugs. For instance, analogs featuring pyrimidinone cores have been explored as antiviral and anticancer agents. The dimethylphenylamino group resembles substituents found in molecules like sunitinib and sorafenib, which are FDA-approved tyrosine kinase inhibitors. By leveraging these structural motifs, researchers aim to develop novel therapeutics with improved efficacy and reduced side effects.

The synthesis of 6-(3,4-Dimethyl-phenylamino)-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps include condensation reactions to form the pyrimidinone ring followed by functionalization at the 4-position via thioxation. The introduction of the 3,4-Dimethyl-phenylamino group typically proceeds via nucleophilic aromatic substitution or reductive amination, depending on the synthetic route employed. These methodologies underscore the compound's compatibility with modern synthetic strategies and its potential for large-scale production.

Evaluation of 6-(3,4-Dimethyl-phenylamino)-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one in vitro has revealed promising biological activity profiles. Preliminary studies indicate that derivatives of this scaffold exhibit inhibitory effects against several kinases relevant to cancer progression. Notably, analogs have shown potent activity against VEGFR (Vascular Endothelial Growth Factor Receptor) and PDGFR (Platelet-Derived Growth Factor Receptor), which are critical targets in oncology therapy. The thioxo group appears to contribute significantly to these interactions by modulating hydrogen bonding networks within the active sites of these enzymes.

The pharmacokinetic properties of 6-(3,4-Dimethyl-phenylamino)-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one remain under investigation as part of its broader characterization. Factors such as solubility, metabolic stability, and distribution are crucial determinants of drug efficacy and safety. Computational modeling techniques have been employed to predict these properties early in the drug discovery process. Such simulations aid in optimizing molecular structure before experimental validation becomes necessary.

Future directions for research on this compound include exploring its potential as a lead molecule for covalent inhibitors—a strategy gaining traction due to its ability to induce irreversible binding to target proteins. Covalent inhibitors offer advantages such as prolonged duration of action and enhanced selectivity over non-covalent analogs. The presence of electrophilic centers introduced by the thioxo group makes 6-(3,4-Dimethyl-phenylamino)-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one an attractive candidate for further derivatization into covalent probes.

The broader significance of this compound lies in its embodiment of current trends in medicinal chemistry—namely the integration of bioisosterism with computational drug design tools. By combining empirical synthetic knowledge with predictive modeling, researchers can accelerate the discovery pipeline while maintaining high fidelity to biological target interactions. This approach exemplifies how structural innovation continues to drive progress toward next-generation therapeutics.